Ethyl 2-acetylbut-2-enoate
Cat. No. B1422749
Key on ui cas rn:
15301-37-8
M. Wt: 156.18 g/mol
InChI Key: IYFLZFKSDCNELJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04025537
Procedure details
A mixture of 3.12 g (0.02 mole) ethyl 2-acetyl-2-butenoate and 3.56 g (0.02 mole) N-bromosuccinimide in 50 ml of carbon tetrachloride was heated at reflux for 19 hours. After cooling, the insoluble succinimide was removed by filtration and the solution concentrated by rotary evaporation. Distillation of the crude product gave 0.73 g (24%) of ethyl 2-methyl-3-furoate, bp 87°-9° C. (20 mm).
Yield
24%
Identifiers
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REACTION_CXSMILES
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[C:1]([C:4](=[CH:10][CH3:11])[C:5]([O:7][CH2:8][CH3:9])=[O:6])(=[O:3])[CH3:2].BrN1C(=O)CCC1=O>C(Cl)(Cl)(Cl)Cl>[CH3:2][C:1]1[O:3][CH:11]=[CH:10][C:4]=1[C:5]([O:7][CH2:8][CH3:9])=[O:6]
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Inputs
Step One
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Name
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|
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Quantity
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3.12 g
|
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Type
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reactant
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Smiles
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C(C)(=O)C(C(=O)OCC)=CC
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Name
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|
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Quantity
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3.56 g
|
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 19 hours
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Duration
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19 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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CUSTOM
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Type
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CUSTOM
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|
Details
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the insoluble succinimide was removed by filtration
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the solution concentrated by rotary evaporation
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DISTILLATION
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Type
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DISTILLATION
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Details
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Distillation of the crude product
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
CC=1OC=CC1C(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.73 g | |
| YIELD: PERCENTYIELD | 24% | |
| YIELD: CALCULATEDPERCENTYIELD | 23.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
